Cas no 2228216-40-6 (tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate
• CAS No: 2228216-40-6
• MF: C₁₁H₂₁F₃N₂O₂
• MW: 270.291853666306
• CID: 6187077
• PubChem ID: 165704523
• Update Time: 2025-08-05

tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate
• 2228216-40-6
• EN300-1883426

• Inchi： 1S/C11H21F3N2O2/c1-7(2)16(6-8(15)11(12,13)14)9(17)18-10(3,4)5/h7-8H,6,15H2,1-5H3
• InChI Key： GLWTXLCKSBQYJC-UHFFFAOYSA-N
• SMILES： FC(C(CN(C(=O)OC(C)(C)C)C(C)C)N)(F)F

Computed Properties

• Exact Mass: 270.15551240g/mol
• Monoisotopic Mass: 270.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate (CAS No. 2228216-40-6)

Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228216-40-6, represents a fascinating example of how structural modifications can enhance the pharmacological properties of molecules. The presence of multiple functional groups, including tert-butyl, amino, and trifluoropropyl substituents, contributes to its complex reactivity and potential biological activity.

The synthesis and application of such compounds are often driven by the need for novel scaffolds that can serve as intermediates in the development of drugs targeting various diseases. In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoropropyl group in this molecule is particularly noteworthy, as it introduces fluorine atoms that can significantly influence the compound's interactions with biological targets.

One of the most compelling aspects of Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate is its potential utility in medicinal chemistry. Researchers have been exploring its role as a building block for more complex molecules with therapeutic applications. For instance, the combination of an amino group and a carbamate moiety provides opportunities for further derivatization, enabling the creation of peptidomimetics or enzyme inhibitors. These modifications can lead to compounds with improved selectivity and reduced toxicity.

Recent studies have highlighted the importance of fluorinated carboxamides in drug discovery. The tert-butyl group enhances the stability of the carbamate linkage, making it a robust framework for medicinal chemistry applications. Additionally, the propan-2-yl substituent contributes to the overall lipophilicity of the molecule, which is a critical parameter in drug design. By optimizing these structural features, chemists can fine-tune the pharmacokinetic properties of their targets.

The biological activity of Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate has been investigated in several contexts. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The fluorine atoms in the trifluoropropyl group are particularly interesting because they can mimic hydrophobic interactions while also enhancing binding affinity through halogen bonding. This dual functionality makes fluorinated compounds attractive for drug development.

In addition to its potential therapeutic applications, this compound serves as an excellent tool for mechanistic studies in organic chemistry. The presence of multiple reactive sites allows researchers to explore different synthetic pathways and understand how structural changes influence reactivity. Such insights are crucial for developing more efficient synthetic strategies in pharmaceutical research.

The synthesis of Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate involves multi-step reactions that require careful optimization to ensure high yields and purity. Common synthetic approaches include nucleophilic substitution reactions followed by protection-deprotection steps to isolate the desired product. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

From a commercial perspective, compounds like this are often sought after by pharmaceutical companies for their versatility in drug discovery programs. The ability to modify key functional groups while maintaining structural integrity makes them valuable intermediates. As research continues to uncover new therapeutic targets, demand for specialized compounds like this is likely to grow.

The future directions for studying Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate may include exploring its derivatives with different substituents or investigating its role in combination therapies. The integration of computational methods into drug design will also play a significant role in predicting and optimizing its biological activity. By leveraging both experimental and computational approaches, researchers can accelerate the development of novel therapeutics.

In conclusion,Tert-butyl N-(2-amino-3,3,3-trifluoropropyl)-N-(propan-2-yl)carbamate (CAS No. 2228216-40-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at developing treatments for various diseases.